Cas no 922901-16-4 (N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide
• CAS No: 922901-16-4
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5861510
• PubChem ID: 7659633
• Update Time: 2025-10-28

N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide
• AKOS005717797
• 922901-16-4
• F2774-0037
• N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide

• Inchi： 1S/C20H19N3O4/c1-26-17-10-8-15(12-18(17)27-2)21-19(24)13-23-20(25)11-9-16(22-23)14-6-4-3-5-7-14/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key： ARUWQOLYMPLULL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)NC(CN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O)OC

Computed Properties

• Exact Mass: 365.13755610g/mol
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide

N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 922901-16-4): An Overview of a Promising Compound in Medicinal Chemistry

N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 922901-16-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide.

Chemical Structure and Synthesis

The chemical structure of N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide is characterized by a pyridazinone core substituted with a 3,4-dimethoxyphenyl group and an acetamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the compound. The synthesis of this compound typically involves a multi-step process that includes the formation of the pyridazinone core followed by functionalization with the desired substituents.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide. One notable method involves the reaction of 3,4-dimethoxyaniline with 2-chloroacetyl chloride to form an intermediate amide, which is then reacted with phenylhydrazine to generate the pyridazinone core. Subsequent steps involve the introduction of the acetamide group through acylation reactions. These synthetic strategies have been refined to enhance efficiency and scalability for potential industrial applications.

Biological Activities

N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide has been investigated for its diverse biological activities. One of the most promising areas of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide has demonstrated anti-cancer activity in several cancer cell lines. Studies have reported that it can induce apoptosis and cell cycle arrest in human breast cancer cells (MCF7) and colon cancer cells (HCT116). The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings highlight its potential as a lead compound for the development of novel anti-cancer drugs.

Neuroprotective effects have also been observed for N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide). In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown the ability to reduce oxidative stress and protect neurons from damage. These neuroprotective effects are attributed to its antioxidant properties and its ability to modulate mitochondrial function.

Clinical Applications and Future Directions

The promising biological activities of N-(3,4-dimethoxyphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide) have led to increased interest in its clinical applications. Preclinical studies have provided valuable insights into its safety profile and pharmacokinetic properties. However, further research is needed to fully understand its efficacy and safety in human subjects.

Ongoing clinical trials are evaluating the therapeutic potential of this compound in various disease conditions. For instance, Phase I clinical trials are currently underway to assess its safety and tolerability in patients with inflammatory diseases. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to its direct therapeutic applications, N-(3,4-dimethoypheneyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazine-1-yl)acetamide) is being explored as a lead compound for drug discovery efforts aimed at developing more potent and selective derivatives with enhanced therapeutic profiles.

In conclusion,
The unique chemical structure and diverse biological activities of